Cas no 60386-56-3 (1,2-Cyclohexanedione, 3-ethyl-)
60386-56-3 structure
Product Name:1,2-Cyclohexanedione, 3-ethyl-
CAS No:60386-56-3
MF:C8H12O2
MW:140.179682731628
CID:497866
PubChem ID:12914415
Update Time:2025-04-19
1,2-Cyclohexanedione, 3-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Cyclohexanedione, 3-ethyl-
- 3-ethylcyclohexane-1,2-dione
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- Inchi: 1S/C8H12O2/c1-2-6-4-3-5-7(9)8(6)10/h6H,2-5H2,1H3
- InChI Key: JZNBXVRETDUASL-UHFFFAOYSA-N
- SMILES: O=C1C(CCCC1CC)=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,2-Cyclohexanedione, 3-ethyl- Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
60386-56-3 (1,2-Cyclohexanedione, 3-ethyl-) Related Products
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